Cas no 1876196-65-4 (6-(3-Methoxyazetidin-1-yl)nicotinic acid)

• Product Name: 6-(3-Methoxyazetidin-1-yl)nicotinic acid
• CAS No: 1876196-65-4
• MF: C₁₀H₁₂N₂O₃
• MW: 208.213882446289
• CID: 5719873
• PubChem ID: 121201375
• Update Time: 2025-06-26

6-(3-Methoxyazetidin-1-yl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 6-(3-methoxyazetidin-1-yl)nicotinic acid
• 6-(3-Methoxyazetidin-1-yl)nicotinic acid

• Inchi： 1S/C10H12N2O3/c1-15-8-5-12(6-8)9-3-2-7(4-11-9)10(13)14/h2-4,8H,5-6H2,1H3,(H,13,14)
• InChI Key： XLMGPHRNMVKUTC-UHFFFAOYSA-N
• SMILES： O(C)C1CN(C2C=CC(C(=O)O)=CN=2)C1

Additional information on 6-(3-Methoxyazetidin-1-yl)nicotinic acid

Recent Advances in the Study of 6-(3-Methoxyazetidin-1-yl)nicotinic Acid (CAS: 1876196-65-4)

6-(3-Methoxyazetidin-1-yl)nicotinic acid (CAS: 1876196-65-4) is a novel chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique azetidine and nicotinic acid moieties, has shown promising potential in various therapeutic applications, including as a building block for drug discovery and as a modulator of biological targets. Recent studies have focused on its synthesis, pharmacological properties, and potential applications in treating diseases such as cancer, neurological disorders, and metabolic syndromes.

The synthesis of 6-(3-Methoxyazetidin-1-yl)nicotinic acid has been optimized in recent research to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) detailed a streamlined synthetic route that utilizes palladium-catalyzed cross-coupling reactions, achieving a high yield of over 85%. The compound's structural features, including the methoxyazetidinyl group, have been identified as critical for its bioactivity, particularly in interacting with G-protein-coupled receptors (GPCRs) and ion channels.

Pharmacological evaluations of 6-(3-Methoxyazetidin-1-yl)nicotinic acid have revealed its potential as a modulator of the nicotinic acetylcholine receptors (nAChRs). In vitro studies demonstrated its ability to selectively bind to α7 nAChR subtypes, which are implicated in cognitive functions and neuroprotection. This finding suggests its potential utility in developing treatments for Alzheimer's disease and other neurodegenerative conditions. Additionally, preliminary in vivo studies in rodent models have shown that the compound can cross the blood-brain barrier, further supporting its therapeutic potential.

Beyond its neurological applications, 6-(3-Methoxyazetidin-1-yl)nicotinic acid has also been investigated for its anti-cancer properties. Research published in Bioorganic & Medicinal Chemistry Letters (2024) highlighted its role in inhibiting the proliferation of certain cancer cell lines, particularly those associated with breast and lung cancers. The compound's mechanism of action appears to involve the disruption of cellular signaling pathways, such as the PI3K/AKT/mTOR cascade, which is often dysregulated in cancer.

In conclusion, 6-(3-Methoxyazetidin-1-yl)nicotinic acid (CAS: 1876196-65-4) represents a versatile and promising compound in the realm of chemical biology and drug discovery. Its unique structural features and broad pharmacological profile make it a valuable candidate for further research and development. Future studies should focus on optimizing its pharmacokinetic properties and exploring its efficacy in clinical settings. The ongoing research underscores the importance of this compound in advancing therapeutic strategies for a range of diseases.